Cas no 1805102-29-7 (4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide)

• Product Name: 4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide
• CAS No: 1805102-29-7
• MF: C₆H₆ClF₂N₃O₂S
• MW: 257.645545482636
• CID: 4852717
• Update Time: 2025-05-21

4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C6H6ClF2N3O2S/c7-5-3(6(8)9)4(10)2(1-12-5)15(11,13)14/h1,6H,(H2,10,12)(H2,11,13,14)
• InChI Key： MJPIRSSOOKVXNB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=C(C=N1)S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.9
• Topological Polar Surface Area: 107

Additional information on 4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide

Recent Advances in the Study of 4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1805102-29-7)

The compound 4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1805102-29-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and potential biological activities, particularly in the context of enzyme inhibition and antimicrobial activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide, highlighting its efficient production through a multi-step process involving chlorination and sulfonamide formation. The researchers emphasized the compound's stability under physiological conditions, which is crucial for its potential use in drug development. The study also reported preliminary data on its solubility and bioavailability, suggesting favorable pharmacokinetic properties.

In terms of biological activity, a recent investigation in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide exhibits potent inhibitory effects against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in various cancer types. The compound's unique difluoromethyl group was found to enhance its binding affinity to the enzyme's active site, making it a potential lead compound for anticancer drug development.

Another significant finding comes from a 2024 study in Antimicrobial Agents and Chemotherapy, which reported the compound's broad-spectrum antimicrobial activity. The research team observed that 4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide showed remarkable efficacy against drug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics. The mechanism of action appears to involve disruption of bacterial folate biosynthesis, a pathway not commonly targeted by existing antimicrobial agents.

Structural-activity relationship (SAR) studies have been particularly insightful in understanding the compound's pharmacological potential. Researchers have identified that the chloro and difluoromethyl substituents at positions 2 and 3 of the pyridine ring, respectively, are critical for maintaining biological activity. Modifications to the sulfonamide group at position 5 have shown variable effects on potency and selectivity, providing valuable insights for future drug optimization efforts.

Recent toxicological assessments, as reported in Regulatory Toxicology and Pharmacology, indicate that 4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide has an acceptable safety profile in preclinical models. The compound demonstrated low cytotoxicity against normal human cell lines and favorable metabolic stability in liver microsome assays. These findings support its potential progression to more advanced stages of drug development.

Looking forward, several research groups are investigating the compound's potential applications beyond its current scope. Preliminary data suggest possible utility in neurological disorders, with particular interest in its ability to modulate GABAergic neurotransmission. Additionally, computational modeling studies are underway to explore its potential as a scaffold for developing novel kinase inhibitors.

The growing body of research on 4-Amino-2-chloro-3-(difluoromethyl)pyridine-5-sulfonamide (CAS: 1805102-29-7) underscores its versatility and potential in multiple therapeutic areas. As more detailed mechanistic studies and clinical investigations emerge, this compound may prove to be a valuable addition to the pharmaceutical arsenal against various diseases, particularly in addressing the challenges posed by drug-resistant pathogens and hard-to-treat cancers.